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Compound of Interest

Compound Name: Diammonium adipate

Cat. No.: B107630

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed protocol for the laboratory synthesis of nylon 6,6 via the
formation of diammonium adipate (nylon salt), including methods for its subsequent
polymerization. This document outlines the required materials, step-by-step procedures, and
expected outcomes.

Introduction

Nylon 6,6 is a polyamide synthesized through the polycondensation of hexamethylenediamine
and adipic acid.[1][2] The process typically involves an initial acid-base reaction to form a 1:1
salt, hexamethylene diammonium adipate, commonly referred to as "nylon salt".[3][4] This
salt is then heated under pressure to drive off water and form the amide bonds that constitute
the polymer backbone.[1] The precise equimolar ratio of the diamine and diacid is crucial for
achieving a high molecular weight polymer, and the isolation of the nylon salt helps ensure this
stoichiometry.[3][4] Nylon 6,6 exhibits high mechanical strength, rigidity, and thermal stability,
making it a valuable polymer in various industrial applications.[2]

Experimental Overview
The synthesis is a two-stage process:

o Salt Formation: Hexamethylenediamine and adipic acid are reacted in a solvent to
precipitate the diammonium adipate salt.
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e Polymerization: The isolated and dried salt is heated in a controlled environment to induce

condensation polymerization.

Quantitative Data Summary

The following table summarizes the typical quantities and conditions for the laboratory-scale

synthesis of nylon 6,6 from diammonium adipate.

Parameter Value Unit Notes
Salt Formation Stage
Adipic Acid 10.00 g
Hexamethylenediamin

12 mL
e (70% viv aq.)
Ethanol (solvent) 100 mL
Heating Time 10 minutes Low heat
Polymerization Stage

] ) ) Use the product from

Diammonium Adipate ]

~10 g the salt formation
Salt

stage

Polymerization - )

267 °C In a silicone oil bath
Temperature
Polymerization Time 1 hour Under vacuum

Experimental Protocols

4.1. Materials and Equipment

» Adipic acid (hexanedioic acid)

» Hexamethylenediamine (1,6-diaminohexane), 70% v/v aqueous solution

e Ethanol
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¢ Silicone oil

e 250 mL Beaker

e 100 mL Graduated cylinder

e Bichner funnel and filter paper

e Heating mantle or hot plate

e Large ignition tube

o Stopper with vacuum attachment

e Vacuum pump

e High-temperature thermometer

e Analytical balance

4.2. Protocol 1: Preparation of Diammonium Adipate (Nylon Salt)

e Weigh 10.00 g of adipic acid and transfer it to a 250 mL beaker.

e Add 100 mL of ethanol to the beaker and dissolve the adipic acid, with gentle heating if
necessary.

o Carefully add 12 mL of a 70% v/v aqueous solution of hexamethylenediamine to the adipic
acid solution.

e Heat the resulting mixture gently for approximately 10 minutes. A white precipitate of
diammonium adipate will form.[3]

» Allow the mixture to cool to room temperature.

o Collect the white precipitate by vacuum filtration using a Bichner funnel.

e Wash the collected salt with three 10 mL portions of cold ethanol to remove any unreacted
monomers.[3]
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 Air-dry the salt completely. Weigh the dry product to determine the yield.
4.3. Protocol 2: Condensation Polymerization of Diammonium Adipate
o Place approximately 10 g of the dried diammonium adipate salt into a large ignition tube.

» Prepare a high-temperature bath using silicone oil in a 600 mL beaker, equipped with a
thermometer. Heat the oil bath to 267 °C.

 Insert a stopper with a vacuum line attachment into the ignition tube.
e Turn on the vacuum pump to reduce the pressure inside the tube.
o Carefully place the ignition tube into the preheated oil bath.

o Heat the salt under vacuum for one hour. During this time, water will be eliminated, and the
molten nylon 6,6 polymer will form.

 After one hour, turn off the heat but maintain the vacuum while the apparatus cools.

e Once cooled, turn off the vacuum and carefully remove the solid nylon 6,6 plug from the
ignition tube.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of Nylon 6,6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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